Cas no 2137703-30-9 (5-Cyclohexyl-2-ethylfuran-3-carbaldehyde)

5-Cyclohexyl-2-ethylfuran-3-carbaldehyde is a furan-based aldehyde compound characterized by its cyclohexyl and ethyl substituents, which influence its reactivity and physical properties. This intermediate is valuable in organic synthesis, particularly in the development of heterocyclic compounds and fine chemicals. Its structural features, including the furan ring and aldehyde functional group, make it a versatile building block for pharmaceuticals, agrochemicals, and specialty materials. The cyclohexyl moiety enhances lipophilicity, potentially improving solubility in nonpolar systems, while the ethyl group may moderate steric effects. The compound's stability and functional group compatibility render it suitable for further derivatization under controlled conditions.
5-Cyclohexyl-2-ethylfuran-3-carbaldehyde structure
2137703-30-9 structure
Product Name:5-Cyclohexyl-2-ethylfuran-3-carbaldehyde
CAS No:2137703-30-9
MF:C13H18O2
MW:206.280824184418
CID:6289115
PubChem ID:165992195
Update Time:2025-05-23

5-Cyclohexyl-2-ethylfuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-cyclohexyl-2-ethylfuran-3-carbaldehyde
    • 2137703-30-9
    • EN300-705250
    • 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde
    • Inchi: 1S/C13H18O2/c1-2-12-11(9-14)8-13(15-12)10-6-4-3-5-7-10/h8-10H,2-7H2,1H3
    • InChI Key: WEJDKYLUYNIUCU-UHFFFAOYSA-N
    • SMILES: O1C(CC)=C(C=O)C=C1C1CCCCC1

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30.2Ų

5-Cyclohexyl-2-ethylfuran-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-705250-0.05g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
0.05g
$912.0 2023-07-06
Enamine
EN300-705250-0.1g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
0.1g
$956.0 2023-07-06
Enamine
EN300-705250-0.25g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
0.25g
$999.0 2023-07-06
Enamine
EN300-705250-0.5g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
0.5g
$1043.0 2023-07-06
Enamine
EN300-705250-1.0g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
1.0g
$1086.0 2023-07-06
Enamine
EN300-705250-2.5g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
2.5g
$2127.0 2023-07-06
Enamine
EN300-705250-5.0g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
5.0g
$3147.0 2023-07-06
Enamine
EN300-705250-10.0g
5-cyclohexyl-2-ethylfuran-3-carbaldehyde
2137703-30-9
10.0g
$4667.0 2023-07-06

Additional information on 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde

Professional Introduction to 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde (CAS No. 2137703-30-9)

5-Cyclohexyl-2-ethylfuran-3-carbaldehyde, identified by the Chemical Abstracts Service (CAS) number 2137703-30-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The presence of both cyclohexyl and ethyl substituents, coupled with the aldehyde functional group, contributes to its distinct reactivity and utility in various chemical transformations.

The compound's molecular structure, characterized by a furan ring fused with a cyclohexyl side chain and an ethyl group at the 2-position, makes it a versatile intermediate in organic synthesis. The aldehyde moiety at the 3-position further enhances its reactivity, enabling participation in a wide array of chemical reactions such as condensation, oxidation, and reduction processes. These attributes have positioned 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde as a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of furan-based compounds due to their inherent biological activity. Studies have demonstrated that furan derivatives exhibit diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde aligns well with this trend, making it a subject of considerable interest for medicinal chemists.

One of the most compelling aspects of 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive aldehyde group to introduce various functional groups, leading to the development of novel scaffolds for drug discovery. For instance, recent studies have shown that derivatives of this compound can be transformed into pharmacophores with significant therapeutic potential. The cyclohexyl ring provides steric hindrance and lipophilicity, while the ethyl group influences electronic distribution, making this compound an attractive candidate for optimizing drug-like properties.

The synthesis of 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde typically involves multi-step organic transformations that highlight its synthetic utility. Common methodologies include cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in catalytic processes have further refined these synthetic routes, improving yield and purity. Such developments underscore the importance of this compound in modern synthetic chemistry.

From a pharmaceutical perspective, the exploration of 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde has led to several promising candidates for therapeutic intervention. Researchers have investigated its derivatives for their ability to modulate key biological pathways involved in diseases such as cancer and inflammation. Preliminary findings suggest that certain analogs exhibit inhibitory effects on target enzymes and receptors, warranting further investigation into their clinical relevance.

The compound's role in medicinal chemistry extends beyond simple intermediates; it serves as a platform for generating structurally diverse libraries for high-throughput screening (HTS). This approach has been instrumental in identifying novel lead compounds with therapeutic efficacy. The versatility of 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde allows chemists to explore various structural modifications while maintaining key pharmacophoric elements necessary for biological activity.

In conclusion, 5-Cyclohexyl-2-ethylfuran-3-carbaldehyde (CAS No. 2137703-30-9) represents a fascinating compound with substantial potential in both academic research and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new molecules with biological significance. As research continues to uncover its pharmacological properties and synthetic capabilities, this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.